Cas no 2795134-22-2 ((4-Bromo-5-chloro-2-fluorophenyl)boronic acid)

• Product Name: (4-Bromo-5-chloro-2-fluorophenyl)boronic acid
• CAS No: 2795134-22-2
• MF: C₆H₄BBrClFO₂
• MW: 253.261163711548
• CID: 6625994
• PubChem ID: 164894273
• Update Time: 2024-11-07

(4-Bromo-5-chloro-2-fluorophenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (4-Bromo-5-chloro-2-fluorophenyl)boronic acid
• G66235
• 4-bromo-5-chloro-2-fluorophenylboronic acid
• 2795134-22-2

• Inchi： 1S/C6H4BBrClFO2/c8-4-2-6(10)3(7(11)12)1-5(4)9/h1-2,11-12H
• InChI Key： LYYWFTAPDINGLQ-UHFFFAOYSA-N
• SMILES： B(C1C=C(Cl)C(Br)=CC=1F)(O)O

Computed Properties

• Exact Mass: 251.91603g/mol
• Monoisotopic Mass: 251.91603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų